2-(4-Aminophenoxy)-5-chloropyrimidine

• Molecular Formula: C10H8ClN3O
• Molecular Weight: 221.64 g/mol
• IUPAC Name: 4-(5-chloropyrimidin-2-yl)oxyaniline
• InChI: InChI=1S/C10H8ClN3O/c11-7-5-13-10(14-6-7)15-9-3-1-8(12)2-4-9/h1-6H,12H2
• InChI Key: YCTBOFJDXQDUJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)OC2=NC=C(C=N2)Cl

Description

2-(4-Aminophenoxy)-5-chloropyrimidine is a heterocyclic aromatic compound featuring a pyrimidine core substituted with a chlorine atom at position 5 and a 4-aminophenoxy group at position 2. This compound is of significant interest in medicinal chemistry and materials science due to its structural versatility. The chlorine atom enhances electrophilic reactivity, while the 4-aminophenoxy group introduces hydrogen-bonding and π-stacking capabilities, making it a valuable intermediate in synthesizing pharmaceuticals, agrochemicals, and luminescent materials .

Comparison with Similar Compounds

Structural Analogs and Similarity Indices

Key structural analogs of 2-(4-Aminophenoxy)-5-chloropyrimidine include derivatives with substitutions on the pyrimidine ring or modifications to the phenoxy group. Similarity indices (0–1 scale) and structural features are summarized below:

Compound Name	CAS Number	Similarity Index	Key Structural Features
4-Amino-2-chloropyrimidine-5-carbaldehyde	1393547-54-0	0.80	Carbaldehyde at C5; NH₂ at C4
5-Chloropyrimidine-4-carboxylic acid	1588441-24-0	0.83	Carboxylic acid at C4; Cl at C5
2-Amino-5-chloropyrimidine-4-carboxylic acid HCl	1588441-24-0	0.79	NH₂ at C2; Cl at C5; COOH at C4 (hydrochloride salt)
4-Amino-2-chloro-5-pyrimidinecarbonitrile	94741-69-2	0.66	Nitrile at C5; NH₂ at C4
5-Amino-2,4-dichloropyrimidine	5177-27-5	0.79	NH₂ at C5; Cl at C2 and C4

Data sourced from chemical databases and similarity analyses .

Functional Group Variations and Reactivity

• Chlorine Substitution: Chlorine at C5 in 2-(4-Aminophenoxy)-5-chloropyrimidine enhances electrophilic aromatic substitution (EAS) reactivity, enabling cross-coupling reactions. In contrast, 5-Bromo-2-chloropyrimidin-4-amine (CAS: N/A) replaces Cl with Br at C5, increasing steric bulk and altering EAS selectivity .
• Amino and Phenoxy Groups: The 4-aminophenoxy group facilitates hydrogen bonding and metal coordination. For example, copper(I) iodide hybrids with 5-chloropyrimidine ligands exhibit red emission (620 nm, IQY = 6.5%), while analogs lacking the aminophenoxy group show reduced luminescence .

Physicochemical Properties

• Solubility: 2-(4-Aminophenoxy)-5-chloropyrimidine is sparingly soluble in water but dissolves in polar aprotic solvents (e.g., DMF, DMSO). Derivatives like 5-Chloropyrimidine-4-carboxylic acid exhibit higher aqueous solubility due to ionizable carboxylic groups .
• Thermal Stability: Thermogravimetric analysis (TGA) of related compounds, such as 4-Amino-2-chloropyrimidine-5-carbaldehyde, reveals decomposition temperatures above 250°C, comparable to the parent compound .

Pharmaceutical Relevance

• Antimicrobial Properties: 5-Amino-2-chloropyrimidine derivatives exhibit moderate activity against E. coli and S. aureus, though less potent than fluorinated analogs like 4-chloro-5-fluoropyrimidin-2-amine .

Materials Science

• Luminescent Materials: The copper(I) iodide hybrid incorporating 5-chloropyrimidine emits red light (IQY = 6.5%), outperforming non-chlorinated analogs in stability and quantum yield .